Cas no 848946-06-5 (Magnesium, [3,5-bis(1,1-dimethylethyl)-4-methoxyphenyl]bromo-)

• Product Name: Magnesium, [3,5-bis(1,1-dimethylethyl)-4-methoxyphenyl]bromo-
• CAS No: 848946-06-5
• MF: C₁₅H₂₃BrMgO
• MW: 323.551524400711
• MDL: MFCD20040637
• CID: 4222985
• PubChem ID: 86039673
• Update Time: 2025-05-28

Magnesium, [3,5-bis(1,1-dimethylethyl)-4-methoxyphenyl]bromo- Chemical and Physical Properties

Names and Identifiers

• Magnesium, [3,5-bis(1,1-dimethylethyl)-4-methoxyphenyl]bromo-
• (3,5-di-tert-butyl-4-methoxyphenyl)magnesium bromide
• (3,5-Di-t-butyl-4-methoxyphenyl)magnesium bromide, 0.50 M in 2-MeTHF
• (3,5-Di-t-butyl-4-methoxyphenyl)magnesium bromide
• magnesium;1,3-ditert-butyl-2-methoxybenzene-5-ide;bromide
• MFCD20040637
• 848946-06-5

• MDL： MFCD20040637
• Inchi： 1S/C15H23O.BrH.Mg/c1-14(2,3)11-9-8-10-12(13(11)16-7)15(4,5)6;;/h9-10H,1-7H3;1H;/q;;+1/p-1
• InChI Key： VAEPQYMXAKWLGK-UHFFFAOYSA-M
• SMILES： O(C1C(=CC([Mg]Br)=CC=1C(C)(C)C)C(C)(C)C)C

Computed Properties

• Exact Mass: 322.07827Da
• Monoisotopic Mass: 322.07827Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Magnesium, [3,5-bis(1,1-dimethylethyl)-4-methoxyphenyl]bromo-

Magnesium, [3,5-bis(1,1-dimethylethyl)-4-methoxyphenyl]bromo- (CAS No. 848946-06-5): A Comprehensive Overview

In the realm of organometallic chemistry, Magnesium, [3,5-bis(1,1-dimethylethyl)-4-methoxyphenyl]bromo- (CAS No. 848946-06-5) stands out as a specialized compound with unique properties and applications. This compound, often referred to as a bulky ligand-stabilized magnesium complex, has garnered attention for its role in catalytic processes and material science. Its molecular structure, featuring tert-butyl groups and a methoxy substituent, contributes to its steric and electronic characteristics, making it a subject of interest for researchers and industries alike.

The CAS No. 848946-06-5 is a keyword frequently searched by chemists and material scientists seeking advanced reagents for synthetic applications. Its long-tail keyword variations, such as "bulky magnesium complex synthesis" or "3,5-di-tert-butyl-4-methoxyphenyl magnesium bromide uses," reflect the growing curiosity around its potential. Recent trends in green chemistry and sustainable catalysis have further propelled interest in this compound, as it aligns with the demand for eco-friendly and efficient chemical processes.

One of the most notable features of Magnesium, [3,5-bis(1,1-dimethylethyl)-4-methoxyphenyl]bromo- is its stability under various reaction conditions. The tert-butyl groups provide steric hindrance, which can prevent unwanted side reactions, while the methoxy group enhances solubility in organic solvents. This combination makes it a versatile tool for Grignard-type reactions and polymerization initiators, topics frequently explored in academic and industrial research.

From an SEO perspective, users often search for "applications of bulky magnesium complexes" or "how to synthesize CAS 848946-06-5." Addressing these queries, this compound is particularly valuable in the development of high-performance polymers and specialty chemicals. Its role in cross-coupling reactions—a hot topic in modern organic synthesis—also makes it a recurring subject in scientific literature and patent filings.

Another area where Magnesium, [3,5-bis(1,1-dimethylethyl)-4-methoxyphenyl]bromo- shines is in material science. Researchers are investigating its potential in creating advanced coatings and nanomaterials, driven by the global push for innovative materials with tailored properties. The compound's ability to act as a precursor for magnesium-based catalysts is another reason for its rising popularity, especially in industries focused on renewable energy and carbon capture technologies.

In conclusion, Magnesium, [3,5-bis(1,1-dimethylethyl)-4-methoxyphenyl]bromo- (CAS No. 848946-06-5) is a multifaceted compound with significant implications for both academia and industry. Its unique structure, combined with its applications in catalysis, polymer science, and material engineering, ensures its relevance in contemporary chemical research. As the scientific community continues to explore sustainable and efficient chemical solutions, this compound is poised to remain a key player in cutting-edge developments.